4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide

• CAS RN: 123489-63-4
• Molecular Formula: C28H38Br2N2O2
• Molecular Weight: 594.4 g/mol
• IUPAC Name: 2-(1,3-dimethylpyrrolidin-1-ium-1-yl)-1-[4-[4-[2-(1,3-dimethylpyrrolidin-1-ium-1-yl)acetyl]phenyl]phenyl]ethanone;dibromide
• InChI: InChI=1S/C28H38N2O2.2BrH/c1-21-13-15-29(3,17-21)19-27(31)25-9-5-23(6-10-25)24-7-11-26(12-8-24)28(32)20-30(4)16-14-22(2)18-30;;/h5-12,21-22H,13-20H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key: OWQPVLRDAYSMRS-UHFFFAOYSA-L
• SMILES: CC1CC[N+](C1)(C)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+]4(CCC(C4)C)C.[Br-].[Br-]
• synonyms: 4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide

Description

'4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide' is a chemical compound that belongs to the class of bis-quaternary ammonium compounds. It is commonly used as a neuromuscular blocking agent in medical research and is known for its ability to selectively block nicotinic acetylcholine receptors.

Mechanism of Action

The mechanism of action of '4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide' involves the selective blockade of nicotinic acetylcholine receptors. The compound binds to the receptor at the neuromuscular junction and prevents the transmission of nerve impulses to the muscle, resulting in muscle relaxation and paralysis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 'this compound' are primarily related to its ability to block nicotinic acetylcholine receptors. The compound is known to cause muscle relaxation and paralysis, which can be useful in medical research for studying the function of the neuromuscular system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using '4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide' in lab experiments is its ability to selectively block nicotinic acetylcholine receptors. This makes it a useful tool for studying the function of these receptors in isolation. However, one of the limitations of the compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving '4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide'. One area of interest is the development of new compounds that can selectively target different subtypes of nicotinic acetylcholine receptors. Another area of interest is the use of the compound in the development of new drugs for the treatment of neuromuscular disorders. Additionally, further research is needed to investigate the potential toxicity of the compound and to develop new methods for its safe use in scientific research.

Synthesis Methods

The synthesis of '4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide' is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-bromobiphenyl with 3-methylpyrrolidine in the presence of a base to form a N-alkylated product. The second step involves the reaction of the N-alkylated product with acetyl chloride to form the corresponding acetylated product. The final step involves the reaction of the acetylated product with dimethyldisulfide and bromine to form the desired compound.

Scientific Research Applications

'4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide' is widely used in scientific research as a tool to study the function of nicotinic acetylcholine receptors. It is commonly used in electrophysiological experiments to study the effects of the compound on the receptor function. The compound is also used in pharmacological studies to investigate the mechanism of action of other drugs that target nicotinic acetylcholine receptors.